2-(thian-3-yl)acetic acid
Overview
Description
2-(Thian-3-yl)acetic acid (2TAA) is an organic compound that is widely used in scientific research, particularly in the field of biochemistry and physiology. It has been studied for its potential applications in drug development and has been found to have a number of biochemical and physiological effects. The purpose of
Scientific Research Applications
2-(thian-3-yl)acetic acid has been studied for its potential applications in drug development. It has been found to have a number of biochemical and physiological effects, including the inhibition of enzymes involved in fatty acid metabolism, the stimulation of glucose uptake in cells, and the inhibition of cell proliferation. It has also been studied for its potential use as a tool in studying protein-protein interactions.
Mechanism of Action
2-(thian-3-yl)acetic acid is believed to act by binding to enzymes involved in fatty acid metabolism, such as acyl-CoA synthetase and acyl-CoA thioesterase. It has also been found to bind to glucose transporters, which increases glucose uptake in cells. Additionally, it has been found to inhibit cell proliferation by blocking the activity of cyclin-dependent kinases.
Biochemical and Physiological Effects
2-(thian-3-yl)acetic acid has been found to have a number of biochemical and physiological effects. It has been found to inhibit enzymes involved in fatty acid metabolism, stimulate glucose uptake in cells, and inhibit cell proliferation. Additionally, it has been found to increase the production of reactive oxygen species, which can lead to oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(thian-3-yl)acetic acid in lab experiments include its low cost and its ability to be synthesized from readily available materials. Additionally, its biochemical and physiological effects have been well-studied, making it a useful tool for research. However, it is important to note that 2-(thian-3-yl)acetic acid is a potent inhibitor of enzymes involved in fatty acid metabolism, which can lead to undesired side effects.
Future Directions
The potential future directions for 2-(thian-3-yl)acetic acid research include further studies on its mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further studies could be done to investigate its potential use as a tool in studying protein-protein interactions. Finally, further research could be done to investigate the potential side effects of using 2-(thian-3-yl)acetic acid in lab experiments.
Synthesis Methods
2-(thian-3-yl)acetic acid can be synthesized from thiophene-3-acetic acid (TAA) and aqueous sodium hydroxide. The reaction is initiated by the addition of aqueous sodium hydroxide to TAA, followed by heating the mixture in a sealed container until the reaction is complete. The reaction is exothermic and can be monitored by measuring the temperature of the reaction mixture. The product is then isolated and purified by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(thian-3-yl)acetic acid can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "3-thiophene carboxylic acid", "Bromoacetic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Bromination of 3-thiophene carboxylic acid with bromoacetic acid in the presence of sodium hydroxide to yield 2-bromo-3-thiophene carboxylic acid.", "Step 2: Hydrolysis of 2-bromo-3-thiophene carboxylic acid with hydrochloric acid to yield 2-hydroxy-3-thiophene carboxylic acid.", "Step 3: Conversion of 2-hydroxy-3-thiophene carboxylic acid to 2-(thian-3-yl)acetic acid through a two-step process involving the formation of the corresponding acid chloride intermediate followed by reaction with sodium bicarbonate in ethanol and diethyl ether to yield the final product.", "Step 4: Purification of the product through recrystallization from water." ] } | |
CAS RN |
1367934-08-4 |
Molecular Formula |
C7H12O2S |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
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